Cas no 246181-57-7 (1H-Indazol-1-amine,5-methoxy-)

• Product Name: 1H-Indazol-1-amine,5-methoxy-
• CAS No: 246181-57-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 246024
• PubChem ID: 10654571
• Update Time: 2025-04-19

1H-Indazol-1-amine,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-1-amine,5-methoxy-
• 1H-Indazol-1-amine,5-methoxy-(9CI)
• 5-methoxy-1H-indazol-1-amine
• 246181-57-7

• Inchi： 1S/C8H9N3O/c1-12-7-2-3-8-6(4-7)5-10-11(8)9/h2-5H,9H2,1H3
• InChI Key： GXUHAMAOJCVJEN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=NN2N)C=1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.07